Cas no 2138038-58-9 (3-bromo-4-(2-cyclopropylpropoxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-bromo-4-(2-cyclopropylpropoxy)-1lambda6-thiolane-1,1-dione
• CAS No: 2138038-58-9
• MF: C₁₀H₁₇BrO₃S
• MW: 297.209181547165
• CID: 6006281
• PubChem ID: 165493025
• Update Time: 2025-06-16

3-bromo-4-(2-cyclopropylpropoxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(2-cyclopropylpropoxy)-1lambda6-thiolane-1,1-dione
• 2138038-58-9
• EN300-1137311

• Inchi： 1S/C10H17BrO3S/c1-7(8-2-3-8)4-14-10-6-15(12,13)5-9(10)11/h7-10H,2-6H2,1H3
• InChI Key： GGWKDLHFVYWJHI-UHFFFAOYSA-N
• SMILES： BrC1CS(CC1OCC(C)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 296.00818g/mol
• Monoisotopic Mass: 296.00818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-bromo-4-(2-cyclopropylpropoxy)-1lambda6-thiolane-1,1-dione

Introduction to 3-bromo-4-(2-cyclopropylpropoxy)-1λ6-thiolane-1,1-dione (CAS No. 2138038-58-9)

The compound 3-bromo-4-(2-cyclopropylpropoxy)-1λ6-thiolane-1,1-dione (CAS No. 2138038-58-9) represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This heterocyclic thiolane derivative has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The presence of both bromo and thiolane moieties in its molecular framework suggests a versatile reactivity that could be exploited for various synthetic transformations.

Structurally, the compound features a thiolane core, which is a six-membered sulfur-containing heterocycle. This core is particularly intriguing because thiolanes are known for their stability and ability to participate in diverse chemical reactions, including nucleophilic substitutions and ring-opening processes. The incorporation of a bromo substituent at the 3-position enhances the electrophilicity of the molecule, making it a valuable intermediate for further functionalization. Additionally, the 2-cyclopropylpropoxy group at the 4-position introduces steric hindrance and electronic effects that can influence the compound's reactivity and selectivity.

In recent years, there has been growing interest in thiolane derivatives due to their potential biological activities. For instance, studies have shown that thiolanes can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The specific arrangement of functional groups in 3-bromo-4-(2-cyclopropylpropoxy)-1λ6-thiolane-1,1-dione may confer unique pharmacological profiles that make it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly critical, as it determines the regioselectivity of subsequent transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the 2-cyclopropylpropoxy group with high efficiency. These synthetic strategies highlight the compound's importance as a building block in modern organic chemistry.

From a pharmaceutical perspective, the reactivity of 3-bromo-4-(2-cyclopropylpropoxy)-1λ6-thiolane-1,1-dione makes it an attractive scaffold for drug development. Researchers have been exploring its potential as a precursor for kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The thiolane ring can serve as a hinge-binding motif, while the bromo group allows for further derivatization to optimize binding affinity and selectivity.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling simulations have helped predict its interaction with biological targets, providing insights into possible mechanisms of action. These computational approaches are complemented by experimental validations, such as X-ray crystallography and NMR spectroscopy, which confirm the structural integrity and conformational preferences of 3-bromo-4-(2-cyclopropylpropoxy)-1λ6-thiolane-1,1-dione.

In material science applications, this compound has shown promise as a monomer or intermediate in polymer synthesis. The thiolane ring can undergo polymerization reactions to form novel materials with tailored properties. Such polymers may find use in coatings, adhesives, or even biodegradable materials due to their unique structural characteristics.

The environmental impact of synthesizing and utilizing 3-bromo-4-(2-cyclopropylpropoxy)-1λ6-thiolane-1,1-dione is also an area of interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions are being explored to enhance sustainability without compromising yield or purity.

Future research directions may include exploring derivatives of this compound with enhanced biological activity or improved pharmacokinetic profiles. The versatility of its molecular framework allows for extensive modifications, making it a valuable platform for medicinal chemists seeking new therapeutic agents.

In conclusion,3-bromo-4-(2-cyclopropylpropoxy)-1λ6-thiolane-1,1-dione (CAS No. 2138038-58-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it an exciting subject for further investigation across multiple disciplines.